N-[1H-1,2,3-benzotriazol-1-yl(2-chlorophenyl)methylene]benzenesulfonamide

• IUPAC Name: (NE)-N-[benzotriazol-1-yl-(2-chlorophenyl)methylidene]benzenesulfonamide
• InChI: InChI=1S/C19H13ClN4O2S/c20-16-11-5-4-10-15(16)19(22-27(25,26)14-8-2-1-3-9-14)24-18-13-7-6-12-17(18)21-23-24/h1-13H/b22-19+
• InChI Key: YCSNERVRPWHHTE-ZBJSNUHESA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N=C(C2=CC=CC=C2Cl)N3C4=CC=CC=C4N=N3
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)/N=C(\C2=CC=CC=C2Cl)/N3C4=CC=CC=C4N=N3
• Molecular Formula: C19H13ClN4O2S
• Molecular Weight: 396.9 g/mol

Description

Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR, and 1H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

Benzotriazole is a weak acid with a pKa = 8.2. It is a very weak Brønsted base with pKa < 0. Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid. It has a density of 1.36 g/mL, a melting point of 100 °C, and a boiling point of 350 °C.

Safety and Hazards

Benzotriazole may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions of research into benzotriazole and its derivatives could involve further exploration of their uses in various applications, such as corrosion inhibitors, UV absorbers, and in organic synthesis.